6-chloro-1-tosyl-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile

• Molecular Formula: C15H10ClN3O2S
• Molecular Weight: 331.8 g/mol
• IUPAC Name: 6-chloro-1-(4-methylphenyl)sulfonylpyrrolo[3,2-b]pyridine-5-carbonitrile
• InChI: InChI=1S/C15H10ClN3O2S/c1-10-2-4-11(5-3-10)22(20,21)19-7-6-13-15(19)8-12(16)14(9-17)18-13/h2-8H,1H3
• InChI Key: SZDDWWLZCLVXKK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2C=CC3=NC(=C(C=C32)Cl)C#N

Description

6-chloro-1-tosyl-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile is a useful research compound. Its molecular formula is C15H10ClN3O2S and its molecular weight is 331.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6-chloro-1-tosyl-1H-pyrrolo[3,2-b]pyridine-4-oxide (8.75 g, 27.12 mmol) in 1,2-dichloroethane (250 mL) was added dimethylcarbamic chloride (4.37 g, 40.66 mmol) and trimethylsilyl cyanide (4.03 g, 40.66 mmol) successively. The mixture was stirred under nitrogen at 80° C. overnight. The reaction mixture was quenched by adding sat'd. aq. NaHCO3 solution. The organic layer was washed with water (50 mL×3), dried (Na2SO4), filtered, and concentrated in vacuo. The crude product was purified by SiO2 chromatography eluting with petroleum ether EtOAc (8:1) to afford 4.8 g (53%) of 6-chloro-1-tosyl-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile as a white solid. MS (ESI): m/z=332.0 [M+1]+.